Cas no 737-89-3 (1,1'-Dinaphthylamine)

• Product Name: 1,1'-Dinaphthylamine
• CAS No: 737-89-3
• MF: C₂₀H₁₅N
• MW: 269.339804887772
• MDL: MFCD00417046
• CID: 568281
• PubChem ID: 87558468
• Update Time: 2025-05-23

1,1'-Dinaphthylamine Chemical and Physical Properties

Names and Identifiers

• 1,1'-Dinaphthylamine
• 1-Naphthalenamine,N-1-naphthalenyl-
• N,N-Di(naphth-1-yl)amine
• N-naphthalen-1-ylnaphthalen-1-amine
• 1,1'-Iminodinaphthalene
• N,N-Bis(1-naphthyl)amine
• N,N-Di(1-naphthyl)amine
• NSC 12964
• Di-1-Naphthylamine
• Di(naphthalen-1-yl)amine
• Dinaphthylamin
• NSC12964
• Di(1-naphthyl)amine
• 1-Naphthalenamine, N-1-naphthalenyl-
• dinaphthalen-1-ylamine
• VMVGVGMRBKYIGN-UHFFFAOYSA-N
• D2986
• N-(naphthalen-1-yl)naphthalen-1-amine
• AS-58488
• DTXSID60279513
• SCHEMBL49213
• 1,1-Dinaphthylamine
• SY056341
• 737-89-3
• FT-0706027
• AKOS027250857
• NSC-12964
• MFCD00417046
• DI-NAPHTHALEN-1-YL-AMINE
• 1,1''-Dinaphthylamine
• DB-074741

• MDL： MFCD00417046
• Inchi： 1S/C20H15N/c1-3-11-17-15(7-1)9-5-13-19(17)21-20-14-6-10-16-8-2-4-12-18(16)20/h1-14,21H
• InChI Key： VMVGVGMRBKYIGN-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC2C=CC=CC1=2)C1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 269.12000
• Monoisotopic Mass: 269.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6

Experimental Properties

• Color/Form: Not determined
• Density: 1.203±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 110.0 to 115.0 deg-C
• Boiling Point: 257°C/5mmHg(lit.)
• Flash Point: 233.3°C
• Refractive Index: 1.7800 (estimate)
• PSA: 12.03000
• LogP: 5.80960
• Solubility: Not determined

1,1'-Dinaphthylamine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 1,1'-Dinaphthylamine

Professional Introduction to 1,1'-Dinaphthylamine (CAS No. 737-89-3)

1,1'-Dinaphthylamine, a compound with the chemical formula C₁₆H₁₁N and CAS number 737-89-3, is a significant molecule in the field of organic chemistry and pharmaceutical research. This heterocyclic amine derivative has garnered considerable attention due to its unique structural properties and versatile applications. The compound consists of two naphthalene rings connected by an amine group, which imparts distinct chemical reactivity and functionalization possibilities.

The synthesis of 1,1'-Dinaphthylamine typically involves the condensation of aniline with naphthalene derivatives under controlled conditions. The reaction pathway can be tailored to achieve high yields and purity, making it a valuable intermediate in industrial and laboratory settings. Its molecular structure allows for various modifications, enabling the development of novel derivatives with enhanced pharmacological properties.

In recent years, 1,1'-Dinaphthylamine has been extensively studied for its potential applications in pharmaceuticals. Researchers have explored its role as a precursor in the synthesis of complex molecules, including those with antimicrobial and anti-inflammatory effects. The compound's ability to form stable complexes with metal ions has also opened new avenues in medicinal chemistry, particularly in the development of metal-based drug candidates.

One of the most intriguing aspects of 1,1'-Dinaphthylamine is its photochemical behavior. Studies have demonstrated that this compound exhibits remarkable photostability and can be utilized in photochemical reactions to generate reactive intermediates. This property is particularly relevant in the context of green chemistry, where energy-efficient synthetic routes are highly valued. The compound's absorption spectrum spans multiple wavelengths, making it suitable for various photochemical applications.

The pharmacological potential of 1,1'-Dinaphthylamine has been further explored in clinical research. Preclinical studies suggest that derivatives of this molecule may possess therapeutic benefits in treating neurological disorders and cancer. The amine group and the aromatic naphthalene rings provide multiple sites for functionalization, allowing chemists to design molecules with targeted action mechanisms. For instance, modifications at the nitrogen atom can enhance binding affinity to specific biological targets, while changes at the aromatic positions can influence metabolic stability.

The environmental impact of 1,1'-Dinaphthylamine is another critical area of investigation. Researchers are examining its degradation pathways and ecotoxicological profile to ensure sustainable use in industrial processes. Efforts are underway to develop environmentally friendly synthetic methods that minimize waste generation and hazardous byproducts. These initiatives align with global trends toward greener chemistry practices.

In conclusion, 1,1'-Dinaphthylamine (CAS No. 737-89-3) is a multifaceted compound with significant implications in pharmaceuticals, photochemistry, and environmental science. Its unique structural features and reactivity make it a valuable building block for developing novel drugs and materials. As research continues to uncover new applications for this molecule, its importance in advancing chemical science is likely to grow even further.